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Compound of Interest

(3-Aminophenyl)
Compound Name: _
(morpholino)methanone

Cat. No.: B171742

Essential Safety and Handling Guide for (3-
Aminophenyl)(morpholino)methanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of (3-
Aminophenyl)(morpholino)methanone (CAS No. 104775-65-7). Adherence to these
protocols is vital for ensuring personal safety and maintaining the integrity of experimental
work. Due to the limited availability of comprehensive safety data for this specific compound, a
conservative approach based on best laboratory practices for handling chemical powders with
unknown toxicity is strongly advised.

Hazard Identification and Personal Protective
Equipment (PPE)

While detailed toxicological data for (3-Aminophenyl)(morpholino)methanone is not readily
available, it is prudent to treat it as a potentially hazardous substance. Similar compounds can
cause skin, eye, and respiratory irritation. Therefore, the following personal protective
equipment should be considered mandatory.

Table 1: Personal Protective Equipment (PPE) Recommendations
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Protection Type

Specific Equipment

Standard/Specification

Eye/Face Protection

Safety glasses with side-
shields or chemical splash
goggles. A face shield may be
necessary when handling
larger quantities or if there is a

significant risk of splashing.

Conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US).

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene). It is
critical to inspect gloves for
any damage before use.
Double gloving is

recommended.

Information on specific
breakthrough times is not
available. Select gloves based
on general chemical resistance

and replace them frequently.

Skin and Body Protection

A laboratory coat or an
impervious gown should be
worn. Closed-toed footwear is

required at all times.

Select based on the specific
hazards of the workplace and

the duration of exposure.

Respiratory Protection

Required when dust or
aerosols may be generated.
Options include a fit-tested
NIOSH-approved N95 or
higher particulate respirator.
Work should be conducted in a
chemical fume hood to

minimize inhalation exposure.

Use respirators and
components tested and
approved under appropriate
government standards such as
NIOSH (US) or CEN (EU).

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the safe handling of (3-Aminophenyl)

(morpholino)methanone from receipt to disposal.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.
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Store the compound in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents. Storage at room temperature or between 2-8°C may be
recommended by the supplier.

. Preparation and Weighing:

All handling of the solid compound that may generate dust, such as weighing and preparing
solutions, must be conducted in a certified chemical fume hood or a ventilated balance
enclosure.

Use appropriate tools (e.g., spatulas) to handle the powder and avoid scooping directly from
the container to prevent contamination and spillage.

. Experimental Use:
Follow established laboratory protocols for your specific experiment.
Avoid direct contact with the skin and eyes.

Ensure all manipulations are performed in a manner that minimizes the generation of dust
and aerosols.

. Decontamination of Work Area:

After handling, decontaminate all surfaces, equipment, and glassware with an appropriate
solvent (e.g., 70% ethanol or another suitable solvent for your experimental setup).

Collect all decontamination materials for proper waste disposal.
. Waste Segregation and Disposal:

Collect all solid waste contaminated with (3-Aminophenyl)(morpholino)methanone (e.g.,
gloves, weighing paper, pipette tips) in a dedicated, sealed, and clearly labeled hazardous
waste container.
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 Liquid waste containing this compound should also be collected in a separate, labeled
hazardous waste container.

» Do not dispose of this chemical down the drain or in regular trash.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Contact your institution's Environmental Health & Safety (EHS) department for specific
guidance.

Spill Management Protocol

In the event of a spill, adhere to the following procedure:

o Evacuate: Immediately evacuate all non-essential personnel from the affected area.
o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.
» Contain: Prevent the spill from spreading and from entering drains or waterways.

o Cleanup: Wearing the appropriate PPE, including respiratory protection, absorb the spill with
an inert material such as vermiculite, sand, or earth.

o Collect and Dispose: Carefully collect the absorbed material and any contaminated items
into a sealed container for hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, collecting all cleaning
materials for disposal as hazardous waste.

e Report: Report the spill to your supervisor and the EHS department immediately.
Mandatory Visualization

The following diagram illustrates the standard operational workflow for handling (3-
Aminophenyl)(morpholino)methanone.
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 To cite this document: BenchChem. [Personal protective equipment for handling (3-
Aminophenyl)(morpholino)methanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171742#personal-protective-equipment-for-handling-
3-aminophenyl-morpholino-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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